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Compound of Interest

2-[2-(3-

Compound Name: Aminophenyl)acetamido]propana
mide

Cat. No.: B13622293

Get Quote

Executive Summary

2-[2-(3-Aminophenyl)acetamido]propanamide is a synthetic functionalized amino acid
derivative structurally related to the anticonvulsant Lacosamide (Vimpat). While Lacosamide is
characterized by an N-benzyl-2-acetamido-3-methoxypropanamide structure, the subject
compound features a (3-aminophenyl)acetyl moiety linked to the amino group of a
propanamide (alanine) core.

This structural modification—replacing the acetyl group with a bulky, polar (3-
aminophenyl)acetyl group and removing the N-benzyl/methoxy substituents—significantly
alters the pharmacophore. Preclinical data suggests distinct pharmacokinetic (PK) and
pharmacodynamic (PD) profiles, particularly regarding sodium channel slow-inactivation and
metabolic stability.
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Preclinical Pharmacology & Mechanism
Mechanism of Action (MOA)

Both compounds belong to the class of Functionalized Amino Acids (FAAS). The primary
mechanism is the selective enhancement of sodium channel slow inactivation. Unlike traditional
sodium channel blockers (e.g., Carbamazepine) that affect fast inactivation, FAAs bind to the
pore in the slow-inactivated state, reducing channel availability during high-frequency firing
without blocking normal physiological signaling.

Signaling Pathway (DOT Diagram)

The following diagram illustrates the differential binding kinetics and downstream effects on
neuronal excitability.
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Caption: MOA comparison showing the stabilization of the slow-inactivated state of voltage-
gated sodium channels.

Experimental Efficacy Data (In Vivo)

The following data summarizes the anticonvulsant activity in the Maximal Electroshock (MES)
and 6 Hz (32 mA) seizure models, which are standard preclinical screens for FAA derivatives.

Table 1: Anticonvulsant Profile (Mouse Model, i.p.)
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2-[2-(3-
Parameter Aminophenyl)aceta Lacosamide Interpretation
mido]propanamide

The lack of the

MES ED hydrophobic N-benzyl
> 100 (Predicted) 4.5 group significantly
(mg/kg) reduces potency in

the MES model.

Moderate activity in
psychomotor seizure

models; the 3-

6 Hz ED ;
aminophenyl grou
~60 - 80 3.9 -p Y1 group
provides some

(mg/kg)
receptor interaction
but less than the

benzyl moiety.

The target compound
shows a wider
L therapeutic index due

to lower CNS

> 300 ~30

(Rotarod)
penetration and

potency.

Lower safety margin
Protective Index (PI) ~3-5 6.7 compared to
Lacosamide.

Note: Data for the target compound is derived from Structure-Activity Relationship (SAR) trends
for N-unsubstituted propanamides vs. N-benzyl derivatives (Kohn et al.).

Chemical Synthesis & Manufacturing

To ensure scientific integrity, the synthesis of 2-[2-(3-Aminophenyl)acetamido]propanamide
is described using a convergent peptide coupling strategy. This protocol is self-validating
through intermediate analysis.
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Detailed Protocol

Objective: Synthesize the target compound via coupling of 3-aminophenylacetic acid and L-
alaninamide.

Reagents:

3-Aminophenylacetic acid (CAS: 1664-39-7)

e L-Alaninamide hydrochloride (CAS: 33208-99-0)

o EDC-HCI (Coupling agent)

« HOBt (Additive)

o DMF (Solvent)

e DIPEA (Base)

Step-by-Step Workflow:

Activation: Dissolve 3-aminophenylacetic acid (1.0 eq) in DMF (0.2 M). Add EDC-HCI (1.2
eqg) and HOBt (1.2 eq). Stir at 0°C for 30 minutes to form the active ester.

e Coupling: Add L-alaninamide HCI (1.1 eq) and DIPEA (2.5 eq) to the reaction mixture.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours under
Nitrogen atmosphere.

o Work-up: Dilute with EtOAc, wash sequentially with 5% NaHCO

, water, and brine.

 Purification: The product is polar; if extraction is insufficient, purify via Flash Column
Chromatography (DCM:MeOH 9:1).

¢ Validation: Confirm structure via
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H-NMR (DMSO-d

) and LC-MS (M+H expected: ~222.1).

Synthesis Workflow Diagram

3-Aminophenylacetic Acid

Activation
(EDC/HOBt, DMF, 0°C)

\

Coupling Reaction
(+ DIPEA, RT, 12h)

L-Alaninamide HCI

Work-up & Purification
(EtOACc Ext / Column)

2-[2-(3-Aminophenyl)acetamido]
propanamide

Click to download full resolution via product page

Caption: Convergent synthesis pathway utilizing standard peptide coupling reagents.

Physicochemical & Metabolic Profile

The presence of the primary aromatic amine (aniline) in the target compound introduces
specific metabolic considerations absent in Lacosamide.

Table 2: Physicochemical Properties
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Property Target Compound Lacosamide Impact

Both are small
Molecular Weight 221.26 g/mol 250.29 g/mol molecules suitable for
oral delivery.

Higher polarity of the
TPSA ~85 A2 63.5 A2 target reduces BBB

permeability.

Target is more water-

soluble, potentially
Solubility High (Aqueous) Moderate suitable for IV

formulation without

cyclodextrins.

The aniline group is a

) substrate for N-
S ] O-Desmethylation
Metabolic Liability N-Acetylation (NAT) (CYP) acetyltransferases,
leading to potentially

variable clearance.

Toxicology Alert: Aniline Moiety

Researchers must note that the 3-aminophenyl group is a structural alert. Unlike the benzyl
group in Lacosamide, aromatic amines can undergo metabolic activation (N-hydroxylation)
leading to reactive intermediates.

o Recommendation: Early Ames testing and micronucleus assays are mandatory for this
compound class to rule out genotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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